Cas no 391229-59-7 ((1,3-benzothiazol-2-yl)methyl 5-bromothiophene-2-carboxylate)

(1,3-Benzothiazol-2-yl)methyl 5-bromothiophene-2-carboxylate is a heterocyclic compound featuring both benzothiazole and brominated thiophene moieties. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine substituent enhances its utility as a versatile intermediate for cross-coupling reactions, such as Suzuki or Stille couplings, enabling further derivatization. The benzothiazole group contributes to potential biological activity, often explored in medicinal chemistry. Its stability under standard conditions and well-defined reactivity profile ensure consistent performance in synthetic applications. This compound is particularly suited for researchers seeking to incorporate complex heterocyclic frameworks into target molecules.

(1,3-benzothiazol-2-yl)methyl 5-bromothiophene-2-carboxylate structure

391229-59-7 structure

Product Name:(1,3-benzothiazol-2-yl)methyl 5-bromothiophene-2-carboxylate

CAS No:391229-59-7

MF:C₁₃H₈BrNO₂S₂

MW:354.242119789124

CID:6336085

PubChem ID:3239915

Update Time:2025-06-08

(1,3-benzothiazol-2-yl)methyl 5-bromothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- (1,3-benzothiazol-2-yl)methyl 5-bromothiophene-2-carboxylate
- HMS2452G24
- 1,3-benzothiazol-2-ylmethyl 5-bromothiophene-2-carboxylate
- CHEMBL1612133
- SR-01000420018-1
- 5-bromo-2-thiophenecarboxylic acid 1,3-benzothiazol-2-ylmethyl ester
- SMR000023938
- Q27185648
- MLS000087717
- CHEBI:107348
- 391229-59-7
- F0214-0064
- AKOS008308024
- benzo[d]thiazol-2-ylmethyl 5-bromothiophene-2-carboxylate
- SR-01000420018
- Inchi： 1S/C13H8BrNO2S2/c14-11-6-5-10(18-11)13(16)17-7-12-15-8-3-1-2-4-9(8)19-12/h1-6H,7H2
- InChI Key： QCJNVVVGENRLKK-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=O)OCC2=NC3C=CC=CC=3S2)S1

Computed Properties

Exact Mass: 352.91798g/mol
Monoisotopic Mass: 352.91798g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 345
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 95.7Å²

(1,3-benzothiazol-2-yl)methyl 5-bromothiophene-2-carboxylate Pricemore >>

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Life Chemicals	F0214-0064-2μmol	(1,3-benzothiazol-2-yl)methyl 5-bromothiophene-2-carboxylate	391229-59-7	90%+	2μl	$57.0	2023-05-17
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